N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrazine-2-carboxamide

• IUPAC Name: N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]pyrazine-2-carboxamide
• InChI: InChI=1S/C13H10N6O3/c20-10-5-8(1-2-16-10)12-18-11(22-19-12)7-17-13(21)9-6-14-3-4-15-9/h1-6H,7H2,(H,16,20)(H,17,21)
• InChI Key: ZLBRVIYRQWQDEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C=C1C2=NOC(=N2)CNC(=O)C3=NC=CN=C3
• Molecular Formula: C13H10N6O3
• Molecular Weight: 298.26 g/mol

Description

“N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)pyrazine-2-carboxamide” is an amide compound. It is a novel interleukin receptor associated kinase (IRAK) inhibitor. The compound and its compositions may be used to treat or prevent an IRAK-associated disease or condition.

Synthesis Analysis

The synthesis of this compound is part of a patented method by Rigel Pharmaceuticals, Inc. The patent discloses methods of making and using the compounds and compositions.

Scientific Research Applications

Biomolecule Detection and Separation

• Application : Targeted magnetic-fluorescent NPs can be synthesized and used for detecting and separating biomolecules. Their magnetic properties allow efficient separation, while the presence of targeting ligands enables selective binding to specific cells or tissues. .

Imaging Techniques

• Application :
  • Magnetic Resonance Imaging (MRI) : Modified magnetic-fluorescent NPs serve as noninvasive MRI contrast agents. .

Cancer Diagnosis and Treatment

• Application : Targeted magnetic-fluorescent NPs can be functionalized with tumor-specific ligands. When administered, they accumulate in cancerous tissues, enabling precise imaging and early diagnosis. .

Optical Isolators

• Application : Fluoride magneto-optical crystals, including those based on magnetic-fluorescent NPs, contribute to optical isolator technology. .

Selective Removal of Perfluorooctanoic Acid (PFOA)

• Application : Novel MIPs based on multi-walled carbon nanotubes (MWCNTs) can selectively remove PFOA from contaminated water. The MIPs are designed with PFOA as the template, acrylic amide as the functional monomer, and ethylene glycol dimethacrylate as the cross-linker. .

Catalysis

• Application : Functionalized magnetic-fluorescent NPs can be used in catalytic reactions. .

Mechanism of Action

The mechanism of action of this compound is related to its ability to inhibit interleukin receptor-associated kinases (IRAKs). IRAKs are important mediators of signaling processes, such as toll-like receptors (TLR) and interleukin-1 receptor (IL-1R) signaling processes. IRAKs have been implicated in modulating signaling networks that control inflammation, apoptosis, and cellular differentiation.